Cas no 878285-13-3 (3,5-Difluoro-4-methylaniline)

3,5-Difluoro-4-methylaniline structure

3,5-Difluoro-4-methylaniline structure

Product Name:3,5-Difluoro-4-methylaniline

CAS No:878285-13-3

Molecular Formula:C₇H₇F₂N

Molecular Weight:143.133988618851

MDL:MFCD03094196

CID:1024406

PubChem ID:2737656

3,5-Difluoro-4-methylaniline Properties

Names and Identifiers

- 3,5-Difluoro-4-methylaniline
- 3,5-Difluoro-4-methylbenzenamine (ACI)
- CS-0186744
- DTXSID60372210
- AKOS006220957
- MFCD03094196
- Benzenamine, 3,5-difluoro-4-methyl-
- AS-46027
- 878285-13-3
- SCHEMBL12352542
- DB-347835
- EN300-102302
- 3,5-Difluoro-4-methylbenzenamine
- CL8411
- +Expand
- MDL： MFCD03094196
- InChIKey： QPIOXIGUXPBDHD-UHFFFAOYSA-N
- Inchi： 1S/C7H7F2N/c1-4-6(8)2-5(10)3-7(4)9/h2-3H,10H2,1H3
- SMILES： FC1C(C)=C(F)C=C(N)C=1

Computed Properties

Exact Mass: 143.05465555g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 0
Monoisotopic Mass: 143.05465555g/mol
Heavy Atom Count: 10
Complexity: 106
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.8
Topological Polar Surface Area: 26Å²

Experimental Properties

Boiling Point: 202.3±35.0 °C at 760 mmHg
Flash Point: 145.5±12.2 °C
Color/Form: NA
Density: 1.2±0.1 g/cm3

3,5-Difluoro-4-methylaniline Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P008D8L-250mg	3,5-Difluoro-4-methylaniline	878285-13-3	98%	250mg	$64.00	2024-04-20
A2B Chem LLC	AD89605-250mg	3,5-Difluoro-4-methylaniline	878285-13-3	98%	250mg	$58.00	2024-04-19
Aaron	AR008DGX-250mg	3,5-Difluoro-4-methylaniline	878285-13-3	98%	250mg	$76.00
abcr	AB170693-1 g	3,5-Difluoro-4-methylaniline; 97%	878285-13-3		1 g	€136.50	2023-07-20
Alichem	A010003934-250mg	3,5-Difluoro-4-methylaniline	878285-13-3	97%	250mg	$499.20	2023-08-31
Ambeed	A800291-250mg	3,5-Difluoro-4-methylaniline	878285-13-3	98%	250mg	$79.0
Cooke Chemical	BD8387747-250mg	3,5-Difluoro-4-methylaniline	878285-13-3	98%	250mg	RMB 380.80	2023-09-07
Enamine	EN300-102302-0.05g	3,5-difluoro-4-methylaniline	878285-13-3	95%	0.05g	$20.0	2023-10-28
eNovation Chemicals LLC	Y0993702-5g	3,5-difluoro-4-methylaniline	878285-13-3	95%	5g	$720	2022-09-10
Fluorochem	216795-1g	3,5-Difluoro-4-methylaniline	878285-13-3	95%	1g	￡140.00	2022-03-01

3,5-Difluoro-4-methylaniline Synthesis

Synthetic Circuit 1

106-49-0

106-49-0

878285-13-3

878285-13-3

878285-14-4

878285-14-4

452-80-2

452-80-2

452-77-7

452-77-7

Reaction Conditions

1.1 Reagents: Trifluoromethanesulfonic acid , Fluorine ; rt
1.2 Reagents: Sodium hydroxide Solvents: Water ; neutralized, rt

Reference

Electrophilic aromatic fluorination with fluorine: meta-Directed fluorination of anilines

Alric, J. P.; Marquet, B.; Billard, T.; Langlois, B. R., Journal of Fluorine Chemistry, 2005, 126(4), 661-667

3,5-Difluoro-4-methylaniline Preparation Products

3,5-Difluoro-4-methylaniline Suppliers

SHANG HAI LI CHEN SHANG MAO Co., Ltd.

Audited Supplier

(CAS:878285-13-3)

MR./MRS.:XU NV SHI

Phone:15221998634

Email:1986399151@qq.com

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878285-13-3 (3,5-Difluoro-4-methylaniline) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:878285-13-3)3,5-Difluoro-4-methylaniline

A862395

Purity:99%/99%

Quantity:1g/5g

Price($):185.0/630.0